5-(2-chloropyridin-3-yl)-6-methyl-1H-indazole
Cat. No. B8303185
M. Wt: 243.69 g/mol
InChI Key: DMRBZGLRAANFOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09145433B2
Procedure details
5-(2-Chloropyridin-3-yl)-6-methyl-1H-indazole was synthesized in the similar manner to the preparation of 5-(2-chloropyridin-3-yl)-1H-indazole by heating the mixture of tert-butyl 5-bromo-6-methyl-1H-indazole-1-carboxylate (1.4 g, 4.5 mmol), 2-chloro-3-pyridine boronic acid pinacol ester (1.4 g, 5.9 mmol), Pd(PPh3)4 (370 mg, 0.32 mmol) and 2M aq.Na2CO3 (7 mL, 14 mmol) in 1,4-dioxane (40 mL). Upon work-up and purification procedure used in the preparation of 5-(2-chloropyridin-3-yl)-1H-indazole provided 5-(2-chloropyridin-3-yl)-6-methyl-1H-indazole as a white solid (780 mg, 67%). 1H NMR (DMSO-d6): δ 13.02 (s, 1H), 8.44 (dt, 1H, J=1.7 and 4.7 Hz), 8.01 (s, 1H), 7.81 (dt, 1H, J=1.7 and 7.6 Hz), 7.53 (s, 1H), 7.51-7.48 (m, 1H), 7.45 (s, 1H), 2.12 (s, 3H).LCMS: rt 6.30 min (A), purity 98%, MS (m/e) 244.
Quantity
1.4 g
Type
reactant
Reaction Step Two
Yield
67%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:7]([C:8]2[CH:9]=[C:10]3[C:14](=[CH:15][CH:16]=2)[NH:13][N:12]=[CH:11]3)=[CH:6][CH:5]=[CH:4][N:3]=1.Br[C:18]1C=C2C(=CC=1C)N(C(OC(C)(C)C)=O)N=C2.ClC1C(B2OC(C)(C)C(C)(C)O2)=CC=CN=1.C([O-])([O-])=O.[Na+].[Na+]>O1CCOCC1.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[Cl:1][C:2]1[C:7]([C:8]2[CH:9]=[C:10]3[C:14](=[CH:15][C:16]=2[CH3:18])[NH:13][N:12]=[CH:11]3)=[CH:6][CH:5]=[CH:4][N:3]=1 |f:3.4.5,^1:66,68,87,106|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC=CC=C1C=1C=C2C=NNC2=CC1
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Step Two
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Name
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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BrC=1C=C2C=NN(C2=CC1C)C(=O)OC(C)(C)C
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Name
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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ClC1=NC=CC=C1B1OC(C)(C)C(C)(C)O1
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Name
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Quantity
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370 mg
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Step Three
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Name
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Quantity
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7 mL
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Na+].[Na+]
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Step Four
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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by heating
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CUSTOM
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Type
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CUSTOM
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Details
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Upon work-up and purification procedure
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CUSTOM
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Type
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CUSTOM
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Details
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used in the preparation of 5-(2-chloropyridin-3-yl)-1H-indazole
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=NC=CC=C1C=1C=C2C=NNC2=CC1C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 780 mg | |
| YIELD: PERCENTYIELD | 67% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
